Cas no 1330190-01-6 (N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide)

• Product Name: N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide
• CAS No: 1330190-01-6
• MF: C₂₀H₃₈ClN₃O₇
• MW: 467.984625339508
• CID: 2245648
• Update Time: 2025-05-20

N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide Chemical and Physical Properties

Names and Identifiers

• N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide
• Tert-butyl N-[2-[3-[2-[2-[3-[(2-chloroacetyl)amino]propoxy]ethoxy]ethoxy]propylamino]-2-oxoethyl]-N-

• Inchi： 1S/C20H38ClN3O7/c1-20(2,3)31-19(27)24(4)16-18(26)23-8-6-10-29-12-14-30-13-11-28-9-5-7-22-17(25)15-21/h5-16H2,1-4H3,(H,22,25)(H,23,26)
• InChI Key： PLQCYJMLROEZNE-UHFFFAOYSA-N
• SMILES： ClCC(NCCCOCCOCCOCCCNC(CN(C)C(=O)OC(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 516
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide

Professional Introduction to Compound with CAS No. 1330190-01-6 and Product Name: N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide

The compound identified by the CAS number 1330190-01-6 and the product name N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to therapeutic intervention. The unique structural features of this molecule, including its 13-Chloroacetamido-4,7,10-trioxatridecanyl backbone and the presence of protective groups such as N-methyl-N-tert-butoxycarbonyl, make it a versatile scaffold for further chemical manipulation and biological evaluation.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The structural motif of N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide has been engineered to exploit such interactions. The trioxatridecanal core is a key feature that contributes to its stability and reactivity, enabling it to participate in various chemical transformations necessary for drug discovery. Additionally, the chloroacetamido group introduces a polar moiety that enhances solubility and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The N-methyl-N-tert-butoxycarbonyl-glycinamide moiety serves as a protecting group for the amide nitrogen, which can be selectively removed under specific conditions to reveal reactive sites for further functionalization. This feature is particularly useful in multi-step synthetic routes where controlled reactivity is essential. The compound’s ability to undergo selective modifications makes it an attractive candidate for exploring new pharmacophores and drug candidates.

Recent studies have highlighted the importance of structural diversity in medicinal chemistry. The scaffold of N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide has been shown to exhibit promising activity against several disease-related targets. For instance, preliminary investigations suggest that this compound may interact with enzymes involved in inflammatory pathways, potentially making it a valuable asset in the development of anti-inflammatory agents. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for further optimization.

The synthesis of this compound involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic methodologies. The 13-Chloroacetamido-4,7,10-trioxatridecanyl segment is synthesized through a multi-step process that involves ring formation and functional group interconversions. The introduction of the N-methyl-N-tert-butoxycarbonyl group ensures that the amide functionality remains protected until it is needed for subsequent reactions. This level of control over reactivity is crucial for achieving high yields and purity in pharmaceutical-grade synthesis.

In terms of biological activity, the compound has been evaluated in several in vitro assays to assess its potential therapeutic effects. Early results indicate that it may possess inhibitory properties against certain enzymes and receptors relevant to human health conditions. These findings are particularly exciting because they provide a foundation for further exploration into its mechanism of action and potential clinical applications. The ability to modulate biological pathways with high specificity is a cornerstone of modern drug discovery, and compounds like this one hold great promise for addressing unmet medical needs.

The development of novel pharmaceuticals relies heavily on advances in synthetic chemistry and molecular biology. The structural complexity of N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide underscores the sophistication required in modern drug design. By leveraging cutting-edge synthetic techniques and computational methods, researchers can rapidly explore vast chemical spaces and identify promising candidates for further development. This compound exemplifies how structural innovation can lead to the discovery of new therapeutic agents with unique properties.

Future studies are planned to delve deeper into the biological activity and pharmacokinetic properties of this compound. Initial experiments will focus on optimizing its synthetic route to improve yield and scalability. Subsequent studies will involve detailed pharmacological profiling to elucidate its mechanism of action and assess its potential as a lead compound for drug development programs. Collaborations with academic institutions and pharmaceutical companies will be sought to accelerate these efforts and bring this promising molecule closer to clinical application.

The impact of such research extends beyond individual compounds; it contributes to our fundamental understanding of biological systems and provides tools for addressing complex diseases. The development of innovative molecules like N’-(13-Chloroacetamido-4,7,10-trioxatridecanyl)-N-methyl-N-tert-butoxycarbonyl-glycinamide represents a testament to the power of interdisciplinary research and collaboration between chemists, biologists, and clinicians.